4-Chlorophenyl 3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl sulfide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Chlorophenyl 3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl sulfide (CTPTS) is a chemical compound that has been studied for its potential applications in scientific research. CTPTS is a highly fluorinated compound that has been found to be a useful reagent in the synthesis of organic compounds, as well as its ability to act as a catalyst in various reactions. CTPTS is also used in the synthesis of peptides, peptidomimetics, and other organic molecules, as well as its ability to act as a ligand in the binding of metal ions. Furthermore, CTPTS has been used in the study of biological systems, as it has been found to possess a variety of biochemical and physiological effects.
Scientific Research Applications
Anticancer Activity
A study conducted by Yurttaş et al. (2014) synthesized and investigated a series of 1,2,4-triazine derivatives for their potential anticancer activities. The compounds demonstrated promising antiproliferative effects against MCF-7 breast cancer cells, indicating the potential of 1,2,4-triazine derivatives in cancer therapy Yurttaş et al., 2014.
Fluorescence Properties
Sravanthi and Manju (2015) synthesized novel indol-3yl-thiazolo[3,2-a][1,3,5]triazines, showing significant fluorescence properties. These compounds, due to their high fluorescence quantum yield, are positioned as efficient materials for organic fluorescent and semiconductor applications Sravanthi & Manju, 2015.
Chemical Synthesis and Reactions
Kozhevnikov et al. (2002) explored the nucleophilic substitution reactions of 1,2,4-triazine derivatives, demonstrating alternative pathways for chemical synthesis and providing foundational knowledge for developing new compounds with potential applications in various fields, including pharmaceuticals and materials science Kozhevnikov et al., 2002.
Spectroscopic and Anticancer Studies
Refat et al. (2015) prepared binuclear Cu(II) and Mn(II) complexes with 1,2,4-triazines, which were investigated for their structural properties and anticancer activity. These studies highlight the potential of 1,2,4-triazine derivatives in the development of new anticancer agents Refat et al., 2015.
properties
IUPAC Name |
5-(4-chlorophenyl)sulfanyl-3-phenyl-6-(trifluoromethyl)-1,2,4-triazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9ClF3N3S/c17-11-6-8-12(9-7-11)24-15-13(16(18,19)20)22-23-14(21-15)10-4-2-1-3-5-10/h1-9H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZUKLAWVFVOAFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=C(N=N2)C(F)(F)F)SC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9ClF3N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chlorophenyl 3-phenyl-6-(trifluoromethyl)-1,2,4-triazin-5-yl sulfide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.